NH-1,2,3-triazoles as versatile building blocks in denitrogenative transformations

RSC Advances Pub Date: 2023-11-27 DOI: 10.1039/D3RA06045D

Abstract

The utilization of NH-1,2,3-triazoles as easily accessible building blocks in denitrogenative ring cleavage transformations with electrophiles to provide multifunctionalized nitrogen heterocycles and N-alkenyl compounds is reviewed. Leveraging the ready availability of NH-1,2,3-triazoles, these processes provide a convenient route to a range of pharmaceutically relevant heterocyclic cores and N-alkenyl compounds. The synthetic usefulness of in situ acylated NH-1,2,3-triazoles as viable alternatives to widely explored N-sulfonyl-1,2,3-triazoles in ring cleavage processes is highlighted.

Graphical abstract: NH-1,2,3-triazoles as versatile building blocks in denitrogenative transformations
NH-1,2,3-triazoles as versatile building blocks in denitrogenative transformations
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